Cas no 913388-58-6 (2-borono-1H-Indole-1,5-dicarboxylic acid-1-(1,1-dimethylethyl) ester)

2-Borono-1H-Indole-1,5-dicarboxylic acid-1-(1,1-dimethylethyl) ester is a boronic acid derivative of indole, featuring a tert-butyl ester group at the 1-position. This compound is of interest in medicinal chemistry and organic synthesis due to its utility as a versatile intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the formation of carbon-carbon bonds. The boronic acid moiety enhances reactivity with aryl halides, while the tert-butyl ester group provides stability and selective deprotection opportunities. Its indole core is structurally significant in bioactive molecules, making it valuable for constructing complex heterocyclic frameworks. The compound’s well-defined reactivity profile and compatibility with diverse reaction conditions underscore its utility in targeted synthetic applications.

2-borono-1H-Indole-1,5-dicarboxylic acid-1-(1,1-dimethylethyl) ester structure

913388-58-6 structure

Product Name:2-borono-1H-Indole-1,5-dicarboxylic acid-1-(1,1-dimethylethyl) ester

CAS No:913388-58-6

MF:C₁₄H₁₆BNO₆

MW:305.090944290161

CID:833317

PubChem ID:57355736

Update Time:2025-06-07

2-borono-1H-Indole-1,5-dicarboxylic acid-1-(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

- 1H-Indole-1,5-dicarboxylic acid, 2-borono-, 1-(1,1-dimethylethyl) ester
- 2-borono-1-[(2-methylpropan-2-yl)oxycarbonyl]indole-5-carboxylic acid
- 2-BORONO-1H-INDOLE-1,5-DICARBOXYLIC ACID TERT-BUTYL ESTER
- 2-borono-1H-Indole-1,5-dicarboxylic acid-1-(1,1-dimethylethyl) ester
- 913388-58-6
- 1H-Indole-1,5-dicarboxylic acid,2-borono-,1-(1,1-dimethylethyl)ester
- DTXSID90723276
- 2-Borono-1H-indole-1,5-dicarboxylic acid,1-(1,1-dimethylethyl)ester
- 2-Borono-1-(tert-butoxycarbonyl)-1H-indole-5-carboxylic acid
- Inchi： 1S/C14H16BNO6/c1-14(2,3)22-13(19)16-10-5-4-8(12(17)18)6-9(10)7-11(16)15(20)21/h4-7,20-21H,1-3H3,(H,17,18)
- InChI Key： SSIOKSWXLIBVRA-UHFFFAOYSA-N
- SMILES： O(C(N1C(B(O)O)=CC2C=C(C(=O)O)C=CC1=2)=O)C(C)(C)C

Computed Properties

Exact Mass: 305.10700
Monoisotopic Mass: 305.1070674g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 22
Rotatable Bond Count: 5
Complexity: 449
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 109Å²

Experimental Properties

PSA: 108.99000
LogP: 0.80250

2-borono-1H-Indole-1,5-dicarboxylic acid-1-(1,1-dimethylethyl) ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Cooke Chemical	LN6478657-1g	1H-Indole-1,5-dicarboxylicacid,2-borono-,1-(1	913388-58-6	1-dimethylethyl)ester	1g	RMB 6828.00	2025-02-20
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBEB11025-100MG	2-borono-1H-Indole-1,5-dicarboxylic acid-1-(1,1-dimethylethyl) ester	913388-58-6	95%	100MG	￥ 1,280.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBEB11025-250MG	2-borono-1H-Indole-1,5-dicarboxylic acid-1-(1,1-dimethylethyl) ester	913388-58-6	95%	250MG	￥ 2,052.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBEB11025-500MG	2-borono-1H-Indole-1,5-dicarboxylic acid-1-(1,1-dimethylethyl) ester	913388-58-6	95%	500MG	￥ 3,418.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBEB11025-1G	2-borono-1H-Indole-1,5-dicarboxylic acid-1-(1,1-dimethylethyl) ester	913388-58-6	95%	1g	￥ 5,121.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBEB11025-5G	2-borono-1H-Indole-1,5-dicarboxylic acid-1-(1,1-dimethylethyl) ester	913388-58-6	95%	5g	￥ 15,364.00	2023-04-03
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBEB11025-10G	2-borono-1H-Indole-1,5-dicarboxylic acid-1-(1,1-dimethylethyl) ester	913388-58-6	95%	10g	￥ 25,608.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBEB11025-100mg	2-borono-1H-Indole-1,5-dicarboxylic acid-1-(1,1-dimethylethyl) ester	913388-58-6	95%	100mg	￥1397.0	2024-04-16
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBEB11025-250mg	2-borono-1H-Indole-1,5-dicarboxylic acid-1-(1,1-dimethylethyl) ester	913388-58-6	95%	250mg	￥2239.0	2024-04-16
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBEB11025-500mg	2-borono-1H-Indole-1,5-dicarboxylic acid-1-(1,1-dimethylethyl) ester	913388-58-6	95%	500mg	￥3730.0	2024-04-16